1-benzyl-4-[4-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-benzyl-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C19H21F3N2/c20-19(21,22)18-8-6-17(7-9-18)15-24-12-10-23(11-13-24)14-16-4-2-1-3-5-16/h1-9H,10-15H2
• InChI Key: JINROPLQDDLDDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H21F3N2
• Molecular Weight: 334.4 g/mol

Description

1-benzyl-4-[4-(trifluoromethyl)benzyl]piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a piperazine derivative and is commonly known as BZTP. The unique chemical structure of BZTP makes it an ideal candidate for use in various scientific applications, including medicinal chemistry, drug discovery, and neuroscience research.

Mechanism of Action

The exact mechanism of action of BZTP is not fully understood. However, it is believed to act as a partial agonist at various receptors in the central nervous system. This results in the modulation of neurotransmitter activity, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects
BZTP has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release and uptake, the regulation of ion channel activity, and the modulation of gene expression. These effects are thought to be responsible for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of BZTP is its unique chemical structure, which makes it an ideal candidate for use in various scientific applications. It has also been shown to have significant affinity for various receptors in the central nervous system, making it a promising candidate for the development of new drugs. However, one limitation of BZTP is its relatively low potency compared to other piperazine derivatives, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on BZTP. One area of interest is the development of more potent derivatives of BZTP for use in drug discovery and medicinal chemistry. Another area of interest is the investigation of the specific mechanisms of action of BZTP, which may provide insights into the development of new therapies for various neurological and psychiatric disorders. Additionally, the potential use of BZTP as a tool for studying the central nervous system and neuronal signaling pathways is an area of active research.

Synthesis Methods

The synthesis of BZTP involves the reaction of 1-benzylpiperazine with 4-(trifluoromethyl)benzyl chloride. The reaction is typically carried out in the presence of a base, such as potassium carbonate, in an organic solvent, such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure BZTP.

Scientific Research Applications

BZTP has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to have significant affinity for various receptors in the central nervous system, including serotonin, dopamine, and adrenergic receptors. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.